Cas no 22258-56-6 (4-(1H-indol-3-yl)-1,3-thiazol-2-amine)

4-(1H-indol-3-yl)-1,3-thiazol-2-amine is a heterocyclic compound featuring an indole moiety fused to a 2-aminothiazole core. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The indole-thiazole hybrid framework is known for its potential bioactivity, particularly in targeting kinase inhibitors and antimicrobial agents. Its synthetic versatility allows for further functionalization, enabling the development of derivatives with tailored pharmacological profiles. The compound’s stability and well-defined reactivity enhance its utility in organic synthesis and structure-activity relationship studies. Researchers value this scaffold for its contributions to exploring novel therapeutic candidates.
4-(1H-indol-3-yl)-1,3-thiazol-2-amine structure
22258-56-6 structure
Product Name:4-(1H-indol-3-yl)-1,3-thiazol-2-amine
CAS No:22258-56-6
MF:C11H9N3S
MW:215.274260282516
MDL:MFCD00449605
CID:290829
PubChem ID:804966
Update Time:2025-05-20

4-(1H-indol-3-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine,4-(1H-indol-3-yl)-
    • 4-(1H-INDOL-3-YL)-1,3-THIAZOL-2-AMINE
    • 4-(1H-indol-3-yl)-2-Thiazolamine
    • 4-(1H-Indol-3-yl)-thiazol-2-ylamine
    • 2-amino-4-(indol-3'-yl)thiazole
    • 2-Amino-4-< indolyl-(3)> -thiazol
    • 3-(2-Amino-4-thiazolyl)-indol
    • 3-(2-aminothiazol-4-yl)indole
    • 4-(1H-3-indolyl)-1,3-thiazol-2-amine
    • 4-(3-Indolyl)-2-amino-thiazol
    • 4-indol-3-yl-1,3-thiazole-2-ylamine
    • 4-indol-3-yl-thiazol-2-ylamine
    • AC1LFLLD
    • AC1Q4YLX
    • AC1Q52MT
    • Oprea1_091645
    • SMR000063015
    • SR-01000311239-1
    • 22258-56-6
    • DTXSID90355536
    • Oprea1_375606
    • Z48847568
    • HMS2365A08
    • SCHEMBL1800635
    • 4-(1H-Indol-3-yl)thiazol-2-amine
    • CHEMBL1521813
    • MFCD00449605
    • CS-0221101
    • MLS000057973
    • FT-0677700
    • AKOS000116885
    • EU-0073152
    • SR-01000311239
    • 2-amino-4-(indol-3-yl)thiazole
    • EN300-08345
    • NSC828009
    • NSC-828009
    • DA-22990
    • STK801736
    • BBL010694
    • G45793
    • 4-(1H-indol-3-yl)-1,3-thiazol-2-amine
    • MDL: MFCD00449605
    • Inchi: 1S/C11H9N3S/c12-11-14-10(6-15-11)8-5-13-9-4-2-1-3-7(8)9/h1-6,13H,(H2,12,14)
    • InChI Key: ZACIGHHWMWRYSZ-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 215.05187
  • Monoisotopic Mass: 215.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 82.9Ų

Experimental Properties

  • PSA: 54.7

4-(1H-indol-3-yl)-1,3-thiazol-2-amine Security Information

  • HazardClass:IRRITANT

4-(1H-indol-3-yl)-1,3-thiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TRC
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$ 50.00 2022-06-04
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$ 160.00 2022-06-04
TRC
I628320-100mg
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$ 230.00 2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Alichem
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OTAVAchemicals
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